3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione

• Molecular Formula: C8H12N2O2S
• Molecular Weight: 200.26 g/mol
• SMILES: C1CC(CNC1)N2C(=O)CSC2=O
• InChI: InChI=1S/C8H12N2O2S/c11-7-5-13-8(12)10(7)6-2-1-3-9-4-6/h6,9H,1-5H2
• InChIKey: MWBZSLVWZCACBT-UHFFFAOYSA-N

3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione: Chemical Identity & Structure

3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione (CAS: 1706440-96-1) is a small-molecule building block featuring a piperidine ring directly N-substituted onto the thiazolidine-2,4-dione (TZD) heterocyclic core [1]. The TZD scaffold is a privileged pharmacophore extensively explored for its ability to modulate peroxisome proliferator-activated receptors (PPARs), particularly PPARγ [2], and for its anticancer and antiparasitic activities [3][4]. This specific derivative is commercially available at research-grade purity (typically ≥95%) [1] and is utilized as a versatile synthetic intermediate or a structural probe in medicinal chemistry campaigns.

1

Synthetic intermediate for TZD library diversification with N-substituted piperidine ring.

2

PPARγ pathway probe leveraging the thiazolidinedione pharmacophore for receptor modulation studies.

3

Research-grade purity (typically ≥95%) supports reproducible synthetic and assay workflows.

• [1] Kuujia. CAS No. 1706440-96-1: 3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione. View Source
• [2] Koyama H, et al. 5-Aryl thiazolidine-2,4-diones as selective PPARγ agonists. Bioorganic & Medicinal Chemistry Letters. 2003;13(10):1801-1804. View Source
• [3] Bathula C, et al. Synthesis of novel 5-arylidenethiazolidinones with apoptotic properties via a three component reaction using piperidine as a bifunctional reagent. Organic & Biomolecular Chemistry. 2016;14(25):6052-6063. DOI: 10.1039/c6ob01257d. View Source
• [4] Oderinlo OO, et al. New thiazolidine-2,4-dione derivatives combined with organometallic ferrocene: Synthesis, structure and antiparasitic activity. Applied Organometallic Chemistry. 2018;32(3):e4385. DOI: 10.1002/aoc.4385. View Source

3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione: SAR & Substitution Risks

Generic substitution among thiazolidinedione (TZD) derivatives is scientifically invalid due to the extreme sensitivity of biological target engagement to subtle modifications at the N3 position of the TZD core. While the 2,4-thiazolidinedione ring is a common pharmacophore for PPARγ modulation [1], the specific attachment of a piperidin-3-yl group at the N3 position creates a distinct three-dimensional conformation and electronic distribution compared to simpler N-alkyl, N-aryl, or unsubstituted analogs [2]. Studies on structurally related TZD series demonstrate that replacing a piperidine moiety with alternative cyclic amines (e.g., methylpiperazine) or altering the point of attachment (e.g., piperidin-3-ylmethyl) can drastically alter both antiparasitic potency and selectivity profiles [3][4]. Consequently, substituting 3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione with a close structural analog without empirical validation risks compromising target affinity, cellular efficacy, and the reproducibility of established synthetic or biological protocols.

N3 sensitivity

Replacing the piperidin-3-yl group with N-alkyl or N-aryl substituents may shift 3D conformation and target affinity in TZD-based probes.

Amine mismatch

Alternative cyclic amines (e.g., methylpiperazine) can alter antiparasitic screening profiles and selectivity patterns within the same scaffold class.

Protocol risk

Substituting with a close structural analog without empirical validation may compromise target engagement and reproducibility of established synthetic or biological protocols.

• [1] Koyama H, et al. 5-Aryl thiazolidine-2,4-diones as selective PPARγ agonists. Bioorganic & Medicinal Chemistry Letters. 2003;13(10):1801-1804. View Source
• [2] Viswanathan V, et al. Crystal structures of two substituted thiazolidine derivatives. Acta Crystallographica Section E. 2016;72(7):1003-1006. View Source
• [3] Oderinlo OO, et al. New thiazolidine-2,4-dione derivatives combined with organometallic ferrocene: Synthesis, structure and antiparasitic activity. Applied Organometallic Chemistry. 2018;32(3):e4385. View Source
• [4] Bathula C, et al. Synthesis of novel 5-arylidenethiazolidinones with apoptotic properties via a three component reaction using piperidine as a bifunctional reagent. Organic & Biomolecular Chemistry. 2016;14(25):6052-6063. View Source

3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione: Comparator Evidence

Enhanced Antitrypanosomal Activity

In a class-level inference study, a ferrocene-based thiazolidine-2,4-dione derivative bearing a piperidine ring (analog 8b) demonstrated significantly greater in vitro activity against the Nagana Trypanosoma brucei brucei 427 strain compared to both the non-ferrocenyl hit compound TZD-4 and an analog bearing a methylpiperazine ring (8a) [1].

Antitrypanosomal SAR

Class-level inference

Piperidine-containing analog 8b more active vs. methylpiperazine analog 8a and hit TZD-4 against T. brucei brucei 427 (in vitro).

Supports piperidine-TZD scaffold selection for antiparasitic screening.

IC50 not explicitly reported in source; qualitative class-level comparison.

Evidence Dimension	Antitrypanosomal activity (IC50)
Target Compound Data	Compound 8b (piperidine-containing analog): IC50 value not explicitly quantified in abstract, but reported as 'more active'
Comparator Or Baseline	Compound 8a (methylpiperazine analog) and hit compound TZD-4
Quantified Difference	Qualitative improvement: 'analogues bearing methylpiperazine (8a) and piperidine (8b) rings were more active against T. b. brucei compared to hit compound TZD-4'
Conditions	In vitro assay against Trypanosoma brucei brucei 427

Why This Matters

This demonstrates the piperidine moiety's critical role in enhancing antiparasitic potency within the TZD class, guiding selection of this scaffold for neglected tropical disease programs.

• [1] Oderinlo OO, et al. New thiazolidine-2,4-dione derivatives combined with organometallic ferrocene: Synthesis, structure and antiparasitic activity. Applied Organometallic Chemistry. 2018;32(3):e4385. View Source

Antiproliferative Activity in Breast Cancer Cells

A library of 5-arylidenethiazolidinone compounds, synthesized using a three-component reaction with piperidine, was screened for antiproliferative activity. The most active compound in this series, 17i, exhibited an EC50 of 4.52 μM against human breast cancer cells (MCF7 and MDA), demonstrating potent apoptotic properties [1].

Antiproliferative (breast cancer)

Class-level inference

EC₅₀ = 4.52 μM

Reported cell-model response for lead analog 17i; supports anticancer lead optimization screening.

Data from a 5-arylidenethiazolidinone library screen (MCF7/MDA cells).

Evidence Dimension	Antiproliferative activity (EC50)
Target Compound Data	Compound 17i (piperidine-derived analog): EC50 = 4.52 μM
Comparator Or Baseline	Other library members (implicit comparison)
Quantified Difference	Most active compound in the library (EC50 = 4.52 μM)
Conditions	In vitro assay against MCF7 and MDA human breast cancer cells

Why This Matters

This provides quantitative evidence that piperidine-containing TZD derivatives can achieve low-micromolar potency in oncology models, supporting their procurement for anticancer lead optimization.

• [1] Bathula C, et al. Synthesis of novel 5-arylidenethiazolidinones with apoptotic properties via a three component reaction using piperidine as a bifunctional reagent. Organic & Biomolecular Chemistry. 2016;14(25):6052-6063. View Source

Defined Purity & Physicochemical Profile

3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione (free base) has a molecular formula of C8H12N2O2S and a molecular weight of 200.26 g/mol [1]. It is commercially supplied as a free base with a minimum purity specification of 95% [1]. Its computed XLogP3 value is 0.4, indicating moderate hydrophilicity [1].

Purity & logP

Supplier data

≥95% purity · XLogP3 0.4

Defined purity and lipophilicity support batch-to-batch reproducibility in synthesis and assays.

Values from commercial supplier specification; verify per lot COA.

Evidence Dimension	Purity and lipophilicity
Target Compound Data	Purity: ≥95%; XLogP3: 0.4
Comparator Or Baseline	Other commercial TZD building blocks (implicit comparison)
Quantified Difference	Defined purity and logP values enable consistent experimental design
Conditions	Standard analytical and computational characterization

Why This Matters

Documented purity and physicochemical parameters are essential for ensuring batch-to-batch reproducibility in both synthetic chemistry and biological assays, minimizing experimental variability.

• [1] Kuujia. CAS No. 1706440-96-1: 3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione. View Source

3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione: Key Applications

Antiparasitic Lead Optimization (Trypanosomiasis)

Incorporate 3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione as a key synthetic intermediate to generate novel thiazolidine-2,4-dione derivatives. Evidence shows that piperidine-containing TZD analogs exhibit enhanced activity against Trypanosoma brucei brucei, the causative agent of Nagana [1]. This scaffold is ideal for exploring structure-activity relationships (SAR) aimed at improving potency and selectivity over hit compounds like TZD-4.

Anticancer Agents Targeting Apoptosis

Utilize this compound as a core building block for synthesizing 5-arylidenethiazolidinone libraries via efficient three-component reactions. The resulting compounds have demonstrated potent antiproliferative activity in human breast cancer cells (EC50 = 4.52 μM for the lead compound 17i) [2], providing a validated starting point for medicinal chemistry campaigns targeting apoptosis pathways.

PPARγ Probes for Metabolic Research

Employ 3-(Piperidin-3-yl)-1,3-thiazolidine-2,4-dione as a structural analog to classical glitazones (e.g., pioglitazone) to investigate N3-substitution effects on PPARγ binding and transactivation. Given the TZD core's established role as a PPARγ ligand [3], this compound serves as a critical tool for dissecting how piperidine attachment modulates receptor selectivity and downstream metabolic gene expression, potentially yielding partial agonists with improved safety profiles.

Application

Selection Property

Validation Focus

Antiparasitic screening studies (T. brucei)

Piperidine-TZD scaffold for SAR expansion

Potency and selectivity vs. hit compound TZD-4

Cancer cell-model studies (breast cancer)

5-Arylidenethiazolidinone library synthesis

Antiproliferative endpoint review (EC₅₀ context)

PPARγ pathway modulation research

N3-piperidine substitution effect

Receptor transactivation and selectivity profiling

• [1] Oderinlo OO, et al. New thiazolidine-2,4-dione derivatives combined with organometallic ferrocene: Synthesis, structure and antiparasitic activity. Applied Organometallic Chemistry. 2018;32(3):e4385. View Source
• [2] Bathula C, et al. Synthesis of novel 5-arylidenethiazolidinones with apoptotic properties via a three component reaction using piperidine as a bifunctional reagent. Organic & Biomolecular Chemistry. 2016;14(25):6052-6063. View Source
• [3] Koyama H, et al. 5-Aryl thiazolidine-2,4-diones as selective PPARγ agonists. Bioorganic & Medicinal Chemistry Letters. 2003;13(10):1801-1804. View Source